N-(3-chlorophenyl)-4-(4-oxo-1,2,3-benzotriazin-3-yl)butanamide

• IUPAC Name: N-(3-chlorophenyl)-4-(4-oxo-1,2,3-benzotriazin-3-yl)butanamide
• InChI: InChI=1S/C17H15ClN4O2/c18-12-5-3-6-13(11-12)19-16(23)9-4-10-22-17(24)14-7-1-2-8-15(14)20-21-22/h1-3,5-8,11H,4,9-10H2,(H,19,23)
• InChI Key: KTQKIPOCHFTIAM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(N=N2)CCCC(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C17H15ClN4O2
• Molecular Weight: 342.8 g/mol

Description

“N-(3-Chlorophenyl)-4-(4-oxo-1,2,3-benzotriazin-3-yl)butanamide” has a molecular formula of C17H15ClN4O2. Its average mass is 342.780 Da and its monoisotopic mass is 342.088348 Da.

Scientific Research Applications

Magnetic Properties of Benzotriazine Derivatives

Research has explored the magnetic susceptibilities of benzotriazine derivatives, including those similar in structure to N-(3-chlorophenyl)-4-(4-oxo-1,2,3-benzotriazin-3-yl)butanamide. These studies have shown how the magnetic properties of these compounds can be interpreted in terms of alternating antiferromagnetic Heisenberg linear chain models, providing insight into their potential applications in materials science and magnetic field manipulation (Mukai et al., 1994).

Environmental Presence and Effects of Benzotriazoles

Benzotriazoles, including compounds structurally related to this compound, have been widely used as UV filters and stabilizers. Studies have identified their presence in the environment and examined their profiles, highlighting the need for monitoring and managing their environmental impact (Zhang et al., 2011).

Synthesis and Biological Properties of Benzotriazine Derivatives

The synthesis and examination of the biological properties of benzotriazine derivatives, which include compounds like this compound, have been a subject of research. These studies have contributed to the development of new compounds with potential applications in medicine and agriculture, focusing on their synthesis pathways and biological activities (Saxena et al., 1984).

Catalytic and Electrochemical Applications

Research has also delved into the catalytic and electrochemical applications of benzotriazine derivatives. These studies have highlighted the potential use of these compounds in the synthesis of hydrogen peroxide and other chemicals, underscoring their versatility and importance in industrial chemistry (Fellinger et al., 2012).